Cas no 1519491-64-5 (4-methyl-2-2-methyl-2-(methylamino)propylphenol)

• Product Name: 4-methyl-2-2-methyl-2-(methylamino)propylphenol
• CAS No: 1519491-64-5
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6483866
• PubChem ID: 83698363
• Update Time: 2025-10-15

4-methyl-2-2-methyl-2-(methylamino)propylphenol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-2-methyl-2-(methylamino)propylphenol
• 1519491-64-5
• 4-methyl-2-[2-methyl-2-(methylamino)propyl]phenol
• EN300-1847174

• Inchi： 1S/C12H19NO/c1-9-5-6-11(14)10(7-9)8-12(2,3)13-4/h5-7,13-14H,8H2,1-4H3
• InChI Key： YKKDOXHSRLGWTE-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1CC(C)(C)NC

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-methyl-2-2-methyl-2-(methylamino)propylphenol

4-Methyl-2-[2-methyl-2-(methylamino)propyl]phenol (CAS No. 1519491-64-5): A Comprehensive Overview

4-Methyl-2-[2-methyl-2-(methylamino)propyl]phenol (CAS No. 1519491-64-5) is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research. This compound, characterized by its unique phenolic structure and methylamino substitution, serves as a key intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for 4-methyl-2-[2-methyl-2-(methylamino)propyl]phenol uses, CAS 1519491-64-5 applications, and synthesis methods, reflecting its growing relevance in modern chemistry.

The molecular structure of 4-methyl-2-[2-methyl-2-(methylamino)propyl]phenol features a phenol ring substituted with a methyl group at the 4-position and a branched alkylamine side chain at the 2-position. This configuration imparts distinct physicochemical properties, making it valuable for drug discovery and material science applications. Recent studies highlight its potential as a building block for central nervous system (CNS) targeting compounds, aligning with current trends in neurological research and therapeutic development.

In pharmaceutical contexts, CAS 1519491-64-5 has shown promise as a precursor for adrenergic receptor modulators. The compound's structural features allow for precise molecular interactions, which is why queries like "4-methyl-2-[2-methyl-2-(methylamino)propyl]phenol pharmacological activity" and "CAS 1519491-64-5 mechanism of action" are increasingly common in scientific literature searches. Its potential applications extend to neurodegenerative disease research, particularly in studies investigating novel treatment approaches for conditions like Parkinson's and Alzheimer's diseases.

The synthesis of 4-methyl-2-[2-methyl-2-(methylamino)propyl]phenol typically involves multi-step organic reactions, with researchers often searching for optimized synthesis routes for CAS 1519491-64-5. Modern synthetic approaches emphasize green chemistry principles, reflecting the growing industry focus on sustainable production methods. Recent publications have explored catalytic methods and microwave-assisted synthesis techniques to improve yield and reduce environmental impact.

Analytical characterization of 4-methyl-2-[2-methyl-2-(methylamino)propyl]phenol employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets rigorous quality standards for research and industrial applications. The growing demand for high-purity CAS 1519491-64-5 reflects its importance in precision chemical synthesis and pharmaceutical development.

From a commercial perspective, 4-methyl-2-[2-methyl-2-(methylamino)propyl]phenol has seen steady market growth, with suppliers frequently listing it under categories like pharmaceutical intermediates and research chemicals. The compound's stability and versatility make it valuable for both academic and industrial laboratories. Current market trends show increasing interest in custom synthesis of CAS 1519491-64-5 to meet specific research requirements.

Safety considerations for handling 4-methyl-2-[2-methyl-2-(methylamino)propyl]phenol follow standard laboratory protocols for phenolic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation systems are recommended during handling. These precautions align with general laboratory safety standards and best practices for chemical research.

Future research directions for CAS 1519491-64-5 may explore its potential in bioconjugation chemistry and targeted drug delivery systems. The compound's structural flexibility offers opportunities for creating novel derivatives with enhanced biological activity. This aligns with current pharmaceutical industry trends toward precision medicine and personalized therapeutics.

In conclusion, 4-methyl-2-[2-methyl-2-(methylamino)propyl]phenol represents an important chemical entity with diverse applications in medicinal chemistry and materials science. Its unique structural features and synthetic versatility continue to drive research interest, as evidenced by the growing number of scientific inquiries about CAS 1519491-64-5 properties and potential applications. As chemical research advances, this compound is likely to maintain its relevance in developing innovative solutions for healthcare and technology challenges.